Cas no 2172479-37-5 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methoxypropanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methoxypropanoic acid
• CAS No: 2172479-37-5
• MF: C₂₄H₂₂N₂O₇
• MW: 450.440686702728
• CID: 5937350
• PubChem ID: 165819403
• Update Time: 2025-10-31

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methoxypropanoic acid
• 2172479-37-5
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-2-methoxypropanoic acid
• EN300-1539205

• Inchi： 1S/C24H22N2O7/c1-31-20(23(28)29)12-25-22(27)21-19(10-11-32-21)26-24(30)33-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-11,18,20H,12-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： XEILSUGSRWHWPE-UHFFFAOYSA-N
• SMILES： O(C(NC1C=COC=1C(NCC(C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.14270105g/mol
• Monoisotopic Mass: 450.14270105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 127Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methoxypropanoic acid

Comprehensive Analysis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methoxypropanoic acid (CAS No. 2172479-37-5)

The compound 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methoxypropanoic acid (CAS No. 2172479-37-5) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a furan-2-ylformamido moiety, makes it a valuable intermediate in the development of biologically active compounds. Researchers and chemists are increasingly interested in this compound due to its role in drug discovery and bioconjugation strategies.

One of the key features of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methoxypropanoic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for N-terminal protection in peptide chemistry, offering stability under basic conditions while being easily removable under mild acidic conditions. This property aligns with the growing demand for green chemistry and sustainable synthesis methods, which are hot topics in modern pharmaceutical manufacturing.

In recent years, the compound has garnered attention in the context of targeted drug delivery and prodrug design. Its furan-2-ylformamido component can serve as a bioactive linker, enabling the attachment of therapeutic payloads to biomolecules or nanocarriers. This functionality is particularly relevant to current research trends in personalized medicine and cancer therapeutics, where precision and controlled release are critical.

The methoxypropanoic acid segment of the molecule further enhances its utility in medicinal chemistry. This moiety contributes to the compound's solubility and metabolic stability, addressing common challenges in drug formulation. As the pharmaceutical industry shifts toward orally bioavailable drugs, such structural features are highly sought after. Researchers frequently search for compounds like CAS No. 2172479-37-5 to optimize ADME properties (Absorption, Distribution, Metabolism, and Excretion) in preclinical studies.

From a synthetic perspective, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methoxypropanoic acid exemplifies the convergence of heterocyclic chemistry and peptide engineering. The furan ring introduces a rigid scaffold, which can influence the conformational dynamics of resulting peptides or small molecules. This attribute is valuable in designing GPCR modulators or enzyme inhibitors, areas of intense interest in neuropharmacology and infectious disease research.

Quality control and analytical characterization of this compound are facilitated by advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the purity and consistency of CAS No. 2172479-37-5, meeting the stringent requirements of regulatory agencies like the FDA and EMA. The compound's well-defined spectroscopic fingerprints also make it a candidate for reference standards in analytical laboratories.

In summary, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methoxypropanoic acid represents a versatile tool in contemporary chemical biology and pharmaceutical sciences. Its structural complexity and functional diversity align with cutting-edge research in bioconjugation, drug discovery, and material science. As the scientific community continues to explore novel therapeutic modalities, compounds like this will remain at the forefront of innovation.